Cas no 55508-49-1 (1-(1-isocyanatoethyl)-4-methylbenzene)

1-(1-isocyanatoethyl)-4-methylbenzene structure

55508-49-1 structure

Product Name:1-(1-isocyanatoethyl)-4-methylbenzene

CAS No:55508-49-1

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD18269822

CID:351713

PubChem ID:19770133

Update Time:2025-04-19

1-(1-isocyanatoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(1-isocyanatoethyl)-4-methyl-
- 1-(1-isocyanatoethyl)-4-methylbenzene
- EN300-275158
- AKOS012410828
- 55508-49-1
- SCHEMBL955933
- DTXSID10599738
- MDL： MFCD18269822
- Inchi： 1S/C10H11NO/c1-8-3-5-10(6-4-8)9(2)11-7-12/h3-6,9H,1-2H3
- InChI Key： AKGGDONBVUXTQP-UHFFFAOYSA-N
- SMILES： O=C=NC(C)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 161.08413
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 29.4Å²

Experimental Properties

PSA: 29.43

1-(1-isocyanatoethyl)-4-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-275158-0.05g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.05g	$468.0	2023-09-10
Enamine	EN300-275158-0.1g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.1g	$490.0	2023-09-10
Enamine	EN300-275158-0.25g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.25g	$513.0	2023-09-10
Enamine	EN300-275158-0.5g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		0.5g	$535.0	2023-09-10
Enamine	EN300-275158-1.0g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		1g	$986.0	2023-05-26
Enamine	EN300-275158-2.5g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		2.5g	$1089.0	2023-09-10
Enamine	EN300-275158-5.0g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		5g	$2858.0	2023-05-26
Enamine	EN300-275158-10.0g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		10g	$4236.0	2023-05-26
Enamine	EN300-275158-1g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		1g	$557.0	2023-09-10
Enamine	EN300-275158-5g	1-(1-isocyanatoethyl)-4-methylbenzene	55508-49-1		5g	$1614.0	2023-09-10

1-(1-isocyanatoethyl)-4-methylbenzene Related Literature

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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

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